Cas no 119767-84-9 (Fmoc-thr(tbu)-odhbt)

• Product Name: Fmoc-thr(tbu)-odhbt
• CAS No: 119767-84-9
• MF: C₃₀H₃₀N₄O₆
• MW: 542.582407474518
• MDL: MFCD00153379
• CID: 132278
• PubChem ID: 14189497
• Update Time: 2025-04-19

Fmoc-thr(tbu)-odhbt Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[(1S,2R)-2-(1,1-dimethylethoxy)-1-[[(4-oxo-1,2,3-benzotriazin-3(4H)-yl)oxy]carbonyl]propyl]-,9H-fluoren-9-ylmethyl ester (9CI)
• (2S,3R)-4-Oxobenzo[d][1,2,3]triazin-3(4H)-yl 2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(tert-butoxy)butanoate
• Carbamic acid,[(1S,2R)-2-(1,1-dimethylethoxy)-1-[[(4-oxo-1,2,3-benzotriazin-3(4H)-yl)oxy]carbo...
• Carbamic acid,[(1S,2R)-2-(1,1-dimethylethoxy)-1-[[(4-oxo-1,2,3-benzotriazin-3(4H)-yl)oxy]carbonyl]propyl]-,9H-fluoren-9-ylmet
• Fmoc-O-tert-butyl-L-threonine 3,4-dihydro-3-hydroxy-4-oxo-1,2,3-benzotriazine ester
• Fmoc-thr(tbu)-odhbt
• FMOC-O-T-BUTYL-L-THREONINE 3,4-DIHYDRO-3-HYDROXY-4-OXO-1,2,3-BENZOTRIAZINE ESTER
• N-Fmoc-O-t-butyl-L-threonine 3,4-Dihydro-3-hydroxy-4-oxo-1,2,3-benzotriazine Ester
• Fmoc-Thr(But)-ODhbt
• Fmoc-L-Thr(tBu)-ODhbt
• FMOC-THREONINE(TBU)-ODHBT
• [(1S,2R)-2-(tert-Butoxy)-1-[[(4-oxo-1,2,3-benzotriazin-3(4H)-yl)oxy]carbonyl]propyl]carbamic acid 9H-fluoren-9-ylmethyl ester
• N-Fmoc-O-t-butyl-L-threonine 3,4-Dihydro-3-hydroxy-4-oxo-1,2,3-benzotriazine Ester
• Fmoc-O-tert-butyl-L-threonine 3,4-dihydro-3-hydroxy-4-oxo-1,2,3-benzotriazine ester≥ 99% (HPLC)
• CS-0441935
• (2S,3R)-4-oxobenzo[d][1,2,3]triazin-3(4H)-yl 2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-3-tert-butoxybutanoate
• MFCD00153379
• 119767-84-9
• (4-Oxo-1,2,3-benzotriazin-3-yl) (2S,3R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[(2-methylpropan-2-yl)oxy]butanoate
• 4-Oxobenzo[d][1,2,3]triazin-3(4H)-yl N-(((9H-fluoren-9-yl)methoxy)carbonyl)-O-(tert-butyl)-L-threoninate

• MDL： MFCD00153379
• Inchi： 1S/C30H30N4O6/c1-18(39-30(2,3)4)26(28(36)40-34-27(35)23-15-9-10-16-25(23)32-33-34)31-29(37)38-17-24-21-13-7-5-11-19(21)20-12-6-8-14-22(20)24/h5-16,18,24,26H,17H2,1-4H3,(H,31,37)/t18-,26+/m1/s1
• InChI Key： SBBDXSZBUHGNMB-DWXRJYCRSA-N
• SMILES： O(C(C)(C)C)[C@H](C)[C@@H](C(=O)ON1C(C2C=CC=CC=2N=N1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 542.21700
• Monoisotopic Mass: 542.21653469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 40
• Rotatable Bond Count: 11
• Complexity: 944
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.32
• Melting Point: 65-73 ºC
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 121.64000
• LogP: 4.24850
• Solubility: Not determined
• Vapor Pressure: Not available

Fmoc-thr(tbu)-odhbt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes